1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(5-methylfuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C18H24N2O/c1-14-4-5-15(2)18(12-14)20-10-8-19(9-11-20)13-17-7-6-16(3)21-17/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: JSHBASOCGXYEGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=C(O3)C
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine, also known as MDPF, is a chemical compound that belongs to the class of piperazines. It was first synthesized in 2003 by researchers at the University of California, San Francisco. MDPF has been shown to have potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor. This means that it binds to the receptor and activates it, but not to the same extent as a full agonist would. 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine may also have effects on other neurotransmitter systems in the brain, including dopamine and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine can have a range of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine has also been shown to reduce levels of the stress hormone cortisol, which is associated with the body's response to stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine in lab experiments is its specificity for the 5-HT1A receptor. This allows researchers to study the effects of manipulating this receptor without affecting other neurotransmitter systems. However, one limitation of using 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine is that it has relatively low potency compared to other compounds that target the 5-HT1A receptor. This means that higher doses may be required to achieve the desired effects.

Future Directions

There are several potential future directions for research on 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine. One area of interest is the development of more potent and selective compounds that target the 5-HT1A receptor. This could lead to the development of new treatments for depression and anxiety disorders. Another area of interest is the study of the effects of chronic stress on the brain and the potential role of 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine in mitigating these effects. Finally, there is potential for the use of 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine in the study of other neurotransmitter systems in the brain, including dopamine and norepinephrine.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylhydrazine with 5-methyl-2-furaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with piperazine to yield 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine has been used in scientific research to study the function of certain neurotransmitter receptors in the brain. Specifically, it has been shown to bind to the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(2,5-dimethylphenyl)-4-[(5-methyl-2-furyl)methyl]piperazine has also been used to study the effects of chronic stress on the brain and to investigate potential treatments for depression and anxiety disorders.